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Abstract
This technical guide provides a comprehensive overview of 6-Methoxy-4-
methylnicotinaldehyde, a key intermediate in the synthesis of various pharmaceutical

compounds. This document outlines its chemical and physical properties, provides guidance on

its safe handling and storage, and presents a detailed experimental protocol for its synthesis.

The information is intended to support researchers and professionals in drug discovery and

development in their work with this compound.

Chemical and Physical Properties
While a comprehensive, experimentally verified dataset for 6-Methoxy-4-
methylnicotinaldehyde is not readily available in public literature, the following table

summarizes key properties based on information from chemical suppliers and computational

predictions.
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Property Value Source

CAS Number 123506-66-1 --INVALID-LINK--[1][2]

Linear Formula C₈H₉NO₂ --INVALID-LINK--[1][2]

Molecular Weight 151.16 g/mol --INVALID-LINK--[1][2]

Purity ≥98% --INVALID-LINK--[2]

Physical Form Not specified

Storage Temperature 4°C --INVALID-LINK--[2]

InChI Key
DRPZNLLEUHICFW-

UHFFFAOYSA-N
--INVALID-LINK--[2]

Safety and Handling
A specific Safety Data Sheet (SDS) for 6-Methoxy-4-methylnicotinaldehyde is not publicly

available. Therefore, the following safety and handling guidelines are based on general

principles for handling laboratory chemicals and data from structurally similar compounds. It is

imperative to handle this compound with caution in a well-ventilated laboratory setting.

Hazard Identification
Based on the functional groups present (aldehyde, methoxy, pyridine ring), potential hazards

may include:

Skin and eye irritation: Aldehydes are known to be irritants.

Respiratory tract irritation: Inhalation of dust or vapors may cause irritation.

Harmful if swallowed: Similar to other pyridine derivatives.

Recommended Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ed9c7
https://www.sigmaaldrich.com/SG/en/product/chemscenellcpreferredpartner/ciah987ed9c7
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ed9c7
https://www.sigmaaldrich.com/SG/en/product/chemscenellcpreferredpartner/ciah987ed9c7
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ed9c7
https://www.sigmaaldrich.com/SG/en/product/chemscenellcpreferredpartner/ciah987ed9c7
https://www.sigmaaldrich.com/SG/en/product/chemscenellcpreferredpartner/ciah987ed9c7
https://www.sigmaaldrich.com/SG/en/product/chemscenellcpreferredpartner/ciah987ed9c7
https://www.sigmaaldrich.com/SG/en/product/chemscenellcpreferredpartner/ciah987ed9c7
https://www.benchchem.com/product/b047350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin and Body Protection: Laboratory coat.

First Aid Measures
After inhalation: Move to fresh air. If breathing is difficult, give oxygen.

After skin contact: Wash off with soap and plenty of water.

After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

After swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

Experimental Protocols
The following is a representative experimental protocol for the synthesis of 6-Methoxy-4-
methylnicotinaldehyde, adapted from procedures described in patent literature for its use as

a synthetic intermediate.

Synthesis of 6-Methoxy-4-methylnicotinaldehyde
This protocol describes the synthesis starting from 5-bromo-2-methoxy-4-methylpyridine.

Materials:

5-bromo-2-methoxy-4-methylpyridine

Anhydrous Tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) solution in hexanes

N,N-Dimethylformamide (DMF)

Anhydrous diethyl ether
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Saturated aqueous ammonium chloride (NH₄Cl) solution

Magnesium sulfate (MgSO₄)

Standard laboratory glassware for anhydrous reactions

Inert atmosphere (Nitrogen or Argon)

Procedure:

Dissolve 5-bromo-2-methoxy-4-methylpyridine in anhydrous THF under an inert atmosphere.

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add a solution of n-BuLi in hexanes dropwise to the cooled solution, maintaining the

temperature below -70 °C.

Stir the reaction mixture at -78 °C for 1 hour.

Add N,N-dimethylformamide (DMF) dropwise to the reaction mixture, again ensuring the

temperature remains below -70 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2 hours.

Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

Extract the aqueous layer with diethyl ether.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 6-Methoxy-4-
methylnicotinaldehyde.
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Synthesis of 6-Methoxy-4-methylnicotinaldehyde

Reactants

Reaction Workup & Purification
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Caption: Synthetic workflow for 6-Methoxy-4-methylnicotinaldehyde.

Signaling Pathways and Logical Relationships
This compound is primarily used as a building block in the synthesis of more complex

molecules. The logical relationship in its handling and use follows a standard laboratory

workflow.
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Laboratory Handling and Usage Workflow
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Caption: General laboratory workflow for handling chemical intermediates.

Disclaimer
The information provided in this technical guide is intended for use by qualified professionals

and is based on the best available data at the time of publication. The absence of a specific

Safety Data Sheet (SDS) for 6-Methoxy-4-methylnicotinaldehyde necessitates that all
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handling and safety precautions be based on a thorough risk assessment and comparison with

structurally similar compounds. The user assumes all responsibility for the safe handling, use,

and disposal of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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